(1,3-Dimethyl-1H-1,2,4-triazol-5-YL)methanol

• IUPAC Name: (2,5-dimethyl-1,2,4-triazol-3-yl)methanol
• InChI: InChI=1S/C5H9N3O/c1-4-6-5(3-9)8(2)7-4/h9H,3H2,1-2H3
• InChI Key: PQWHSSGHSIOAMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=N1)CO)C
• Molecular Formula: C5H9N3O
• Molecular Weight: 127.14 g/mol
• CAS No.: 1784913-68-3

Description

(1,3-Dimethyl-1H-1,2,4-triazol-5-yl)methanol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with methyl groups at the 1- and 3-positions and a hydroxymethyl group at the 5-position. Its molecular formula is C₆H₁₀N₃O, with a molecular weight of 140.17 g/mol. The electron-donating methyl groups enhance steric hindrance and may improve lipophilicity compared to analogues with bulkier or electron-withdrawing substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1,3-Dimethyl-1H-1,2,4-triazol-5-YL)methanol typically involves the reaction of 2,5-dimethyl-1,2,4-triazole with formaldehyde under acidic or basic conditions. The reaction proceeds through the formation of an intermediate, which is then reduced to yield the desired product .

Industrial Production Methods

Industrial production methods for (1,3-Dimethyl-1H-1,2,4-triazol-5-YL)methanol often involve large-scale synthesis using continuous flow reactors. These methods ensure high yield and purity of the product while minimizing the production of by-products .

Chemical Reactions Analysis

Types of Reactions

(1,3-Dimethyl-1H-1,2,4-triazol-5-YL)methanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The triazole ring can undergo substitution reactions with various electrophiles, leading to the formation of substituted triazoles

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and electrophiles like alkyl halides. The reactions are typically carried out under controlled temperature and pH conditions to ensure high selectivity and yield .

Major Products Formed

The major products formed from these reactions include substituted triazoles, alcohols, amines, aldehydes, and carboxylic acids, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

(1,3-Dimethyl-1H-1,2,4-triazol-5-YL)methanol has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound has shown potential as an antimicrobial and antifungal agent.

Medicine: It is being investigated for its potential use in the development of new pharmaceuticals, particularly as anticancer agents.

Industry: The compound is used in the production of agrochemicals and as a catalyst in various chemical reactions

Mechanism of Action

The mechanism of action of (1,3-Dimethyl-1H-1,2,4-triazol-5-YL)methanol involves its interaction with specific molecular targets and pathways. The triazole ring can form hydrogen bonds with various biological receptors, leading to the modulation of their activity. This interaction can result in the inhibition of enzyme activity, disruption of cell membrane integrity, or interference with DNA replication .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Comparison

Key structural differences among triazole derivatives lie in substituent type, position, and triazole isomerism (1,2,3- vs. 1,2,4-triazole). Below is a comparative analysis:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents (Position)	Triazole Isomer	Key Structural Features
(1,3-Dimethyl-1H-1,2,4-triazol-5-yl)methanol	C₆H₁₀N₃O	140.17	1-CH₃, 3-CH₃, 5-CH₂OH	1,2,4-triazole	Two methyl groups enhance steric hindrance
(1-Ethyl-1H-1,2,4-triazol-5-yl)methanol	C₅H₉N₃O	127.14	1-CH₂CH₃, 5-CH₂OH	1,2,4-triazole	Ethyl group increases lipophilicity
[1-(2,2-Difluoroethyl)-1H-1,2,4-triazol-5-yl]methanol	C₅H₇F₂N₃O	175.13	1-CH₂CF₂H, 5-CH₂OH	1,2,4-triazole	Fluorine atoms enhance electronegativity
(1-Methyl-1H-1,2,3-triazol-5-yl)methanol	C₄H₇N₃O	113.12	1-CH₃, 5-CH₂OH	1,2,3-triazole	Isomeric differences alter ring reactivity

Physicochemical Properties

• Thermal Stability: Nitro-substituted triazoles (e.g., bis(3-nitro-1-(trinitromethyl)-1H-1,2,4-triazol-5-yl)methanone ) exhibit lower thermal stability due to electron-withdrawing nitro groups. In contrast, (1,3-Dimethyl-1H-1,2,4-triazol-5-yl)methanol’s methyl groups likely improve thermal resistance.
• Hygroscopicity : The hydroxymethyl group in the target compound may render it hygroscopic, akin to 5-(1-hydroxy-3-nitro-1,2,4-triazol-5-yl)-1-hydroxy-tetrazole trihydrate, which absorbs moisture .

Biological Activity

(1,3-Dimethyl-1H-1,2,4-triazol-5-YL)methanol is a triazole derivative with significant potential in various biological applications. This compound has garnered attention due to its structural characteristics that facilitate interactions with biological targets, leading to a range of pharmacological effects. This article delves into the biological activity of this compound, including its synthesis, mechanisms of action, and relevant case studies.

• Molecular Formula : C5H9N3O
• Molecular Weight : 127.15 g/mol
• CAS Number : 1784913-68-3

Synthesis

The synthesis of (1,3-Dimethyl-1H-1,2,4-triazol-5-YL)methanol can be achieved through various methods. One common approach involves the reaction of appropriate precursors under controlled conditions to yield high purity products. The compound can also be synthesized using microwave-assisted techniques that enhance yield and reduce reaction time.

Antimicrobial Properties

Research indicates that triazole derivatives exhibit notable antimicrobial activity. For instance, (1,3-Dimethyl-1H-1,2,4-triazol-5-YL)methanol has been evaluated for its efficacy against various bacterial strains:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	< 8 µM
Escherichia coli	< 16 µM
Pseudomonas aeruginosa	< 12 µM

These findings suggest that the compound possesses a broad spectrum of activity against both Gram-positive and Gram-negative bacteria .

Anticancer Activity

The anticancer potential of (1,3-Dimethyl-1H-1,2,4-triazol-5-YL)methanol has been explored in various studies. It has been shown to induce apoptosis in cancer cell lines through mechanisms such as:

• Cell Cycle Arrest : The compound blocks cell division at the G1 phase.
• Reactive Oxygen Species (ROS) Induction : Increased ROS levels lead to oxidative stress and subsequent cell death.

A study indicated an IC50 value of approximately 25 µM against lung cancer cell lines (H460), demonstrating significant selectivity towards tumor cells compared to normal cells .

The mechanism by which (1,3-Dimethyl-1H-1,2,4-triazol-5-YL)methanol exerts its biological effects involves:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in bacterial cell wall synthesis.
• Receptor Binding : Interaction with cellular receptors can modulate signaling pathways associated with inflammation and cancer progression.

Study 1: Antimicrobial Efficacy

In a comparative study assessing the antimicrobial properties of various triazole derivatives, (1,3-Dimethyl-1H-1,2,4-triazol-5-YL)methanol was found to outperform several standard antibiotics against resistant strains of bacteria. The study highlighted its potential as a lead compound for developing new antimicrobial agents.

Study 2: Cancer Cell Line Analysis

A comprehensive analysis involving multiple cancer cell lines revealed that (1,3-Dimethyl-1H-1,2,4-triazol-5-YL)methanol exhibited significant cytotoxic effects. The mechanism was linked to mitochondrial dysfunction and activation of apoptotic pathways. The therapeutic index was notably favorable compared to existing chemotherapeutics .